N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide

• Molecular Formula: C21H21ClN2O4S2
• Molecular Weight: 465 g/mol
• IUPAC Name: N-[4-[(2-chlorophenyl)sulfamoyl]phenyl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C21H21ClN2O4S2/c1-14-12-15(2)21(16(3)13-14)30(27,28)23-17-8-10-18(11-9-17)29(25,26)24-20-7-5-4-6-19(20)22/h4-13,23-24H,1-3H3
• InChI Key: ALENYTRTZNRUCM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3Cl)C

Description

N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide, also known as TAK-733, is a small molecule inhibitor of the mitogen-activated protein kinase (MAPK) pathway. This pathway plays a crucial role in cell growth, proliferation, and survival, and is often dysregulated in cancer cells. TAK-733 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer.

Mechanism of Action

N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide inhibits the MAPK pathway by targeting the MEK1/2 kinases, which are upstream activators of the MAPK pathway. MEK1/2 phosphorylate and activate the downstream kinases ERK1/2, which then activate a range of transcription factors and other proteins involved in cell growth and survival. By inhibiting MEK1/2, N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide blocks the activation of the MAPK pathway and prevents the downstream effects on cell growth and survival.
Biochemical and physiological effects:
N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects in preclinical models. In addition to inhibiting the MAPK pathway, N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and enhance the immune response against cancer cells.

Advantages and Limitations for Lab Experiments

N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it readily available for use in experiments. It has also been extensively studied in preclinical models, providing a wealth of data on its efficacy and mechanism of action. However, N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide also has some limitations. It is not effective against all types of cancer, and its efficacy can vary depending on the specific genetic mutations present in the cancer cells. In addition, N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide can have off-target effects on other signaling pathways, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research on N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide. One area of interest is in combination therapies, where N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide is used in combination with other drugs to enhance its efficacy or overcome resistance. Another area of interest is in identifying biomarkers that can predict which patients are most likely to respond to N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide. Finally, there is interest in developing new and more potent MEK inhibitors that can overcome the limitations of N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide and improve outcomes for cancer patients.

Synthesis Methods

The synthesis of N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide involves several steps, starting with the preparation of 2,4,6-trimethylbenzenesulfonyl chloride. This is then reacted with 4-aminobenzenesulfonamide and 2-chloroaniline to form the intermediate compound, N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide. This compound is then purified and characterized to obtain the final product, N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide.

Scientific Research Applications

N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide has been extensively studied in preclinical models of cancer, including cell lines and animal models. These studies have shown that N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide inhibits the growth and proliferation of cancer cells by blocking the MAPK pathway. N-{4-[(2-chloroanilino)sulfonyl]phenyl}-2,4,6-trimethylbenzenesulfonamide has been shown to be effective against various types of cancer, including melanoma, colorectal cancer, pancreatic cancer, and non-small cell lung cancer.